3-(4-chlorophenyl)-4-(2-methylphenyl)-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one

• Molecular Formula: C19H16ClN3O
• Molecular Weight: 337.8 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-4-(2-methylphenyl)-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C19H16ClN3O/c1-11-4-2-3-5-14(11)15-10-16(24)21-19-17(15)18(22-23-19)12-6-8-13(20)9-7-12/h2-9,15H,10H2,1H3,(H2,21,22,23,24)
• InChI Key: OKGOSBCJQGNRTC-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=CC=C1C2CC(=O)N=C3C2=C(NN3)C4=CC=C(C=C4)Cl

Description

3-(4-chlorophenyl)-4-(2-methylphenyl)-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one is a chemical compound that belongs to the pyrazolopyridine family. It is a heterocyclic compound that has been synthesized and studied for its potential applications in scientific research. In

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-4-(2-methylphenyl)-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one is not fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-chlorophenyl)-4-(2-methylphenyl)-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one exhibits anti-inflammatory and analgesic effects in animal models. It has been found to reduce the levels of pro-inflammatory cytokines and enzymes, such as TNF-α, IL-1β, and COX-2, and to increase the levels of anti-inflammatory cytokines, such as IL-10. In addition, it has been shown to reduce pain sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-chlorophenyl)-4-(2-methylphenyl)-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one in lab experiments is its potential as a new drug candidate for the treatment of pain and inflammation. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its efficacy and safety.

Future Directions

There are several future directions for the study of 3-(4-chlorophenyl)-4-(2-methylphenyl)-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one. One direction is to further investigate its mechanism of action and optimize its efficacy and safety for the treatment of pain and inflammation. Another direction is to explore its potential applications in other areas, such as cancer research and neuroprotection. Additionally, future studies could focus on the development of new synthetic methods for the compound, as well as the synthesis of analogs with improved properties.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-4-(2-methylphenyl)-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one involves the reaction of 4-chlorophenyl hydrazine, 2-methylphenyl hydrazine, and ethyl acetoacetate in the presence of glacial acetic acid and sodium acetate. The reaction is carried out under reflux conditions for several hours, and the resulting product is then purified by recrystallization.

Scientific Research Applications

3-(4-chlorophenyl)-4-(2-methylphenyl)-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has been studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.